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Compound of Interest

Compound Name: Ammuxetine

Cat. No.: B15618764

Technical Support Center: Atomoxetine
Formulation

This guide provides troubleshooting advice and answers to frequently asked questions for
researchers, scientists, and drug development professionals working with Atomoxetine,
focusing on challenges related to its aqueous solubility.

Frequently Asked Questions (FAQSs)
Q1: What is the aqueous solubility of Atomoxetine and
its common salt form?

Atomoxetine is most commonly used as its hydrochloride (HCI) salt, which has significantly
higher aqueous solubility than the free base. Atomoxetine HCl is a white to practically white
solid.[1][2][3] The reported aqueous solubility of Atomoxetine HCI is approximately 27.8 mg/mL.
[L1[2][3]1[4][5] In phosphate-buffered saline (PBS) at pH 7.2, the solubility is around 2 mg/mL.[6]

The free base form of Atomoxetine is described as a high-boiling oil and has very low predicted
water solubility, in the range of 0.0039 mg/mL.[5][7] For most experimental purposes, the HCI
salt is the recommended form for aqueous preparations.

Q2: What solvents can be used to prepare high-
concentration stock solutions of Atomoxetine HCI?
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For preparing high-concentration stock solutions, several organic solvents can be used.
Atomoxetine HCI is soluble in ethanol, Dimethyl Sulfoxide (DMSO), and Dimethylformamide
(DMF) at concentrations of approximately 30 mg/mL.[6] It is also highly soluble in methanol.[8]
When using organic solvents to prepare a stock solution, it is crucial to ensure the final
concentration of the solvent in the agueous experimental medium is insignificant, as organic
solvents can have physiological effects.[6]

Q3: How does pH influence the solubility of Atomoxetine
HCI?

The solubility of Atomoxetine HCl is pH-dependent. Atomoxetine is a weak base with a pKa of
10.13.[1][9] Therefore, it is more soluble in acidic to neutral solutions where it exists in its
ionized form. Its solubility has been shown to be highest in distilled water (38.46 mg/mL) and
decreases in buffers with higher pH levels, such as pH 6.8 (26.54 mg/mL) and pH 7.4 (24.79
mg/mL).[8] Solubility is lowest in acidic buffers like pH 1.2 (19.78 mg/mL), which may seem
counterintuitive but can be influenced by the common ion effect in HCl-based buffers.[8] For
maximum agueous solubility, maintaining a pH well below the pKa is recommended.

Data Summary: Solubility of Atomoxetine

Table 1: Solubility of Atomoxetine HCI in Various Solvents
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) Approximate
Solvent/Medium pH . Reference
Solubility (mg/mL)

Water Neutral 27.8 [L1121[31[41[5]
Distilled Water Neutral 38.46 [8]
PBS 7.2 ~2.0 [6]
Phosphate Buffer 7.4 24.79 [8]
Phosphate Buffer 6.8 26.54 [8]
Acidic Buffer 1.2 19.78 [8]
~30.0 (also reported
DMSO N/A [4][6]
as 58)
~30.0 (also reported
Ethanol N/A [41[6]
as 37)
Methanol N/A 34.89 [8]
Dimethylformamide
N/A ~30.0 [6]

(DMF)

Troubleshooting Guides

Issue: My Atomoxetine solution is cloudy or shows
precipitation.

A cloudy solution or the presence of precipitates indicates that the drug has exceeded its
solubility limit under the current conditions. Follow this troubleshooting workflow to identify and
resolve the issue.
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Strategies to Enhance

Aqueous Solubility

Physical Maodification

Chemical Modification

Co-solvency

(Water + miscible solvent like PG, PEG) (Use of buffers to ionize the drug)

pH Adjustment

Complexation

(e.g., with Cyclodextrins) (Using HCI salt is already an example)

Salt Formation

Solid Dispersions
(Drug in a polymer matrix)

Particle Size Reduction
(Micronization, Nanosuspensions)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Overcoming poor solubility of Atomoxetine in aqueous
solutions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15618764#overcoming-poor-solubility-of-
atomoxetine-in-aqueous-solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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